2-(3,4-dichlorophenyl)-N-(o-tolyl)thiazolidine-3-carboxamide

• IUPAC Name: 2-(3,4-dichlorophenyl)-N-(2-methylphenyl)-1,3-thiazolidine-3-carboxamide
• InChI: InChI=1S/C17H16Cl2N2OS/c1-11-4-2-3-5-15(11)20-17(22)21-8-9-23-16(21)12-6-7-13(18)14(19)10-12/h2-7,10,16H,8-9H2,1H3,(H,20,22)
• InChI Key: FBBDCMPJMDWFOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCSC2C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2OS
• Molecular Weight: 367.3 g/mol

Description

2-(3,4-dichlorophenyl)-N-(o-tolyl)thiazolidine-3-carboxamide (DPTC) is a synthetic compound that belongs to the class of thiazolidinediones. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.

Scientific Research Applications

Antiallergy Agents

Research into N-(4-substituted-thiazolyl)oxamic acid derivatives, which share a core structural similarity with "2-(3,4-dichlorophenyl)-N-(o-tolyl)thiazolidine-3-carboxamide," has led to the discovery of compounds with significant antiallergy activity. These compounds were synthesized and tested in rat PCA models, showing greater potency than disodium cromoglycate, a standard antiallergy medication. The synthesis process involved the treatment of acetophenone with thiourea and iodine or the reaction of chloroacetylbenzene with thiourea, followed by condensation with ethyloxalyl chloride (Hargrave, Hess, & Oliver, 1983).

Antimicrobial and Anthelmintic Activities

A study on the synthesis of derivatives from 3-chlorobenzothiophene-2-carbonylchloride, which is structurally related to thiazolidine carboxamides, revealed compounds with promising antimicrobial and anthelmintic activities. The compounds were tested against various pathogens, demonstrating their potential as bases for new antimicrobial agents (Naganagowda & Padmashali, 2010).

Anticancer Activity

Thiazolidine-2,4-dione carboxamide and amino acid derivatives, through a synthesis process involving OxymaPure/N,N′-diisopropylcarbodimide coupling methodology, have been evaluated for their antimicrobial and antifungal activities, revealing weak to moderate antibacterial activity against Gram-negative bacteria and antifungal activity. This research highlights the potential for developing new antibiotics and antibacterial drugs based on thiazolidine carboxamide derivatives (Abd Alhameed et al., 2019).

Miticide Development

The development of hexythiazox, a potent miticide, demonstrates the agricultural applications of thiazolidine derivatives. Hexythiazox, featuring a thiazolidine core, showcases broad miticidal spectrum and excellent ovicidal, larvicidal, and nymphicidal actions. This compound's discovery and development underscore the importance of thiazolidine derivatives in creating effective agricultural chemicals (Ishimitsu, Kasahara, Makizawa, & Kaku, 1994).